7,8-Difluoro-2-propylchroman

• CAS No.: 816450-95-0
• Molecular Formula: C12H14F2O
• Molecular Weight: 212.24 g/mol
• IUPAC Name: 7,8-difluoro-2-propyl-3,4-dihydro-2H-chromene
• InChI: InChI=1S/C12H14F2O/c1-2-3-9-6-4-8-5-7-10(13)11(14)12(8)15-9/h5,7,9H,2-4,6H2,1H3
• InChI Key: AGFCDCQVBLOBNV-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CCC2=C(O1)C(=C(C=C2)F)F

Description

7,8-Difluoro-2-propylchroman is a fluorinated chroman derivative characterized by a bicyclic chroman (benzodihydropyran) core structure substituted with fluorine atoms at the 7- and 8-positions and a propyl group at the 2-position. The introduction of fluorine atoms enhances metabolic stability, lipophilicity, and bioavailability, while the propyl group may influence steric and electronic interactions with biological targets .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

Fluorination and alkylation patterns significantly alter chroman derivatives’ properties. Key examples include:

Compound	Substituents	Melting Point (°C)	Key Properties/Activities	Reference
7,8-Difluoro-2-propylchroman	7-F, 8-F, 2-propyl	Not reported	Enhanced metabolic stability, moderate lipophilicity (predicted)	N/A
2-Chloro-8-(phenylthio)-methyl derivatives	2-Cl, 8-SAr groups	188.5–189.5	Anticancer activity (in vitro)
5-Hydroxy-8-aminochroman derivatives	5-OH, 8-NH₂	Not reported	DNA synthesis modulation
2',2'-Difluorodeoxycytidine (dFdC)	Difluoro-sugar moiety	Not reported	DNA polymerase inhibition, cytotoxic

• Fluorine vs. Chlorine : Fluorine’s electronegativity and small atomic radius improve membrane permeability compared to bulkier halogens like chlorine. For instance, 2-chloro derivatives (e.g., compound T1 in ) exhibit lower solubility and higher melting points (>188°C) due to stronger intermolecular interactions, whereas fluorine substituents reduce melting points and enhance bioavailability .
• Amino vs. Alkyl Groups: 8-Aminochroman derivatives (e.g., 17a–f in ) demonstrate DNA-targeting activity, while alkyl groups like 2-propyl in 7,8-difluoro-2-propylchroman likely favor hydrophobic interactions with enzyme pockets, analogous to the propyl chains in kinase inhibitors .

Functional Analogues: Fluorinated Nucleosides

Property	dFdC (Gemcitabine)	7,8-Difluoro-2-propylchroman
Fluorine Position	2',2'-difluoro on sugar moiety	7,8-difluoro on aromatic ring
Mechanism	Inhibits DNA polymerases (α, ε); incorporates into DNA	Likely modulates enzyme activity via fluorine’s electronic effects
Cytotoxicity	IC₅₀ ~10 nM (leukemia cells)	Not reported
Metabolic Stability	Rapid phosphorylation to active triphosphate	Enhanced stability due to aromatic fluorination

• dFdC’s cytotoxicity arises from its triphosphate metabolite (dFdCTP), which competitively inhibits DNA polymerases (Ki = 11.2–14.4 µM for polymerases α/ε) and causes replication stress . Although 7,8-Difluoro-2-propylchroman lacks a nucleoside structure, its fluorine atoms may similarly disrupt enzyme-substrate interactions in biological systems.